Cas no 854864-08-7 (6-Chloroquinoline-4-carbonitrile)

• Product Name: 6-Chloroquinoline-4-carbonitrile
• CAS No: 854864-08-7
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• CID: 717334
• PubChem ID: 57354640
• Update Time: 2025-06-09

6-Chloroquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloroquinoline-4-carbonitrile
• 854864-08-7
• SB67982
• EN300-7547289
• DTXSID50722700

• Inchi： 1S/C10H5ClN2/c11-8-1-2-10-9(5-8)7(6-12)3-4-13-10/h1-5H
• InChI Key： QDODIKNLZCXFFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C#N)C=CN=2

Computed Properties

• Exact Mass: 188.0141259g/mol
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 6-Chloroquinoline-4-carbonitrile

Recent Advances in the Study of 6-Chloroquinoline-4-carbonitrile (CAS: 854864-08-7) and Its Applications in Chemical Biology and Pharmaceutical Research

6-Chloroquinoline-4-carbonitrile (CAS: 854864-08-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its quinoline scaffold and chlorinated and nitrile functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anticancer therapeutics. The unique structural features of 6-Chloroquinoline-4-carbonitrile make it a promising candidate for further investigation in medicinal chemistry.

One of the most notable advancements in the study of 6-Chloroquinoline-4-carbonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have reported the successful use of 6-Chloroquinoline-4-carbonitrile as a building block for the development of novel kinase inhibitors with improved selectivity and potency. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated the compound's utility in the design of inhibitors targeting the JAK-STAT signaling pathway, which is implicated in several malignancies.

In addition to its applications in kinase inhibitor development, 6-Chloroquinoline-4-carbonitrile has shown promise as an antimicrobial agent. A 2023 study published in *Bioorganic & Medicinal Chemistry Letters* highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study revealed that derivatives of 6-Chloroquinoline-4-carbonitrile exhibited potent antibacterial activity by disrupting bacterial cell wall synthesis, suggesting its potential as a scaffold for new antibiotics.

Recent research has also explored the anticancer properties of 6-Chloroquinoline-4-carbonitrile derivatives. A study conducted by a team at the National Cancer Institute (NCI) demonstrated that certain derivatives of this compound exhibited significant cytotoxicity against a panel of cancer cell lines, including breast, lung, and colon cancer. The mechanism of action was attributed to the inhibition of tubulin polymerization, a critical process in cell division. These findings underscore the potential of 6-Chloroquinoline-4-carbonitrile as a lead compound for the development of novel anticancer agents.

The synthesis and optimization of 6-Chloroquinoline-4-carbonitrile derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and catalytic C-H functionalization, have enabled the efficient production of diverse derivatives with enhanced pharmacological properties. For example, a 2022 study in *Organic Letters* reported a novel one-pot synthesis of 6-Chloroquinoline-4-carbonitrile derivatives using a palladium-catalyzed cross-coupling reaction, which significantly improved yield and purity.

In conclusion, 6-Chloroquinoline-4-carbonitrile (CAS: 854864-08-7) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial and anticancer therapeutics, supported by a growing body of recent studies. Continued exploration of its derivatives and mechanisms of action is expected to yield further breakthroughs in drug discovery and development. Researchers in the field are encouraged to leverage the latest synthetic techniques and computational tools to unlock the full potential of this promising compound.